2-[5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-fluorophenyl)acetamide

• Molecular Formula: C18H12ClFN2O3S
• Molecular Weight: 390.8 g/mol
• IUPAC Name: 2-[(5E)-5-[(2-chlorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H12ClFN2O3S/c19-14-4-2-1-3-11(14)9-15-17(24)22(18(25)26-15)10-16(23)21-13-7-5-12(20)6-8-13/h1-9H,10H2,(H,21,23)/b15-9+
• InChI Key: GZJACVOTKXKEJW-OQLLNIDSSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)F)Cl
• SMILES: C1=CC=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)F)Cl

Description

2-[5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-fluorophenyl)acetamide, commonly known as CBTA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CBTA belongs to the thiazolidinone family of compounds and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of CBTA is not fully understood. However, it has been suggested that CBTA may act by inhibiting the activity of certain enzymes involved in inflammation and cancer progression. CBTA has also been shown to modulate the expression of genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
CBTA has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines. CBTA has also been shown to reduce the levels of reactive oxygen species and lipid peroxidation in cells. In addition, CBTA has been found to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

CBTA has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the lab. CBTA has also been found to be stable under a wide range of conditions. However, CBTA has some limitations as a research tool. It has low solubility in water, which can make it difficult to dissolve in aqueous solutions. In addition, CBTA has not been extensively studied in vivo, which limits its potential clinical applications.

Future Directions

There are several future directions for research on CBTA. One area of research is to further elucidate the mechanism of action of CBTA. This could involve studying the effects of CBTA on specific enzymes and signaling pathways involved in inflammation and cancer progression. Another area of research is to study the pharmacokinetics and pharmacodynamics of CBTA in vivo. This could involve studying the distribution, metabolism, and excretion of CBTA in animal models. Finally, future research could focus on developing CBTA derivatives with improved solubility and bioavailability for potential clinical applications.

Synthesis Methods

The synthesis of CBTA involves the reaction between 2-chlorobenzaldehyde and 2,4-thiazolidinedione in the presence of acetic acid and sodium acetate. The resulting intermediate is then reacted with 4-fluoroaniline to form CBTA. The synthesis of CBTA has been optimized to achieve high yields and purity.

Scientific Research Applications

CBTA has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. CBTA has been found to inhibit the proliferation of cancer cells and induce apoptosis in vitro. It has also been shown to have a protective effect against oxidative stress-induced damage in cells.